Cas no 1804436-00-7 (4-(Chloromethyl)-2-methoxy-6-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 4-(Chloromethyl)-2-methoxy-6-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1804436-00-7
• MF: C₈H₆ClF₃N₂O₄
• MW: 286.592451572418
• CID: 4838719
• Update Time: 2025-06-25

4-(Chloromethyl)-2-methoxy-6-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-methoxy-6-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6ClF3N2O4/c1-17-7-6(18-8(10,11)12)4(3-9)2-5(13-7)14(15)16/h2H,3H2,1H3
• InChI Key： WEHHTTDWLRDSDX-UHFFFAOYSA-N
• SMILES： ClCC1C=C([N+](=O)[O-])N=C(C=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: 2.9
• Topological Polar Surface Area: 77.2

Additional information on 4-(Chloromethyl)-2-methoxy-6-nitro-3-(trifluoromethoxy)pyridine

4-(Chloromethyl)-2-methoxy-6-nitro-3-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound with CAS No. 1804436-00-7, known as 4-(Chloromethyl)-2-methoxy-6-nitro-3-(trifluoromethoxy)pyridine, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups: a chloromethyl group at position 4, a methoxy group at position 2, a nitro group at position 6, and a trifluoromethoxy group at position 3. These substituents confer unique chemical properties, making this compound a valuable tool in research and industrial applications.

Recent studies have highlighted the importance of pyridine derivatives in the development of advanced materials. The presence of electron-withdrawing groups such as the nitro and trifluoromethoxy groups significantly influences the electronic properties of the pyridine ring, enhancing its reactivity in various chemical reactions. This makes 4-(Chloromethyl)-2-methoxy-6-nitro-3-(trifluoromethoxy)pyridine an ideal candidate for use in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals, agrochemicals, and electronic materials.

The synthesis of this compound involves a series of carefully controlled reactions, including nucleophilic substitution and oxidation processes. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern chemical industries. The use of environmentally friendly reagents and catalytic systems has also been explored to align with sustainable chemistry practices.

In terms of applications, 4-(Chloromethyl)-2-methoxy-6-nitro-3-(trifluoromethoxy)pyridine has shown promise in the field of materials science. Its ability to act as a precursor for the synthesis of advanced polymers and organic semiconductors has been demonstrated in recent studies. For instance, incorporation of this compound into polymer blends has resulted in materials with improved thermal stability and mechanical properties.

Furthermore, this compound has been utilized in the development of novel pharmaceutical agents. Its unique structure allows for selective binding to specific biological targets, making it a valuable intermediate in drug discovery programs. Recent research has focused on its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways.

The environmental impact of 4-(Chloromethyl)-2-methoxy-6-nitro-3-(trifluoromethoxy)pyridine has also been a topic of interest. Studies have shown that its degradation products are non-toxic under standard environmental conditions, which is crucial for its safe use in industrial settings. This aligns with global efforts to promote green chemistry and reduce the ecological footprint of chemical manufacturing processes.

In conclusion, 4-(Chloromethyl)-2-methoxy-6-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804436-00-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses and optimizations for this compound, its role in advancing chemical science is expected to grow significantly.